Cas no 1485111-60-1 (2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine)
2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine
- 2-(2-Fluoro-phenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine
-
- Inchi: 1S/C12H12FN3/c13-10-3-1-2-4-12(10)16-8-9-7-14-6-5-11(9)15-16/h1-4,8,14H,5-7H2
- InChI Key: KTYXLQMVVMJNRA-UHFFFAOYSA-N
- SMILES: FC1=C([H])C([H])=C([H])C([H])=C1N1C([H])=C2C([H])([H])N([H])C([H])([H])C([H])([H])C2=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- XLogP3: 1.4
- Topological Polar Surface Area: 29.8
2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM287650-1g |
2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine |
1485111-60-1 | 97% | 1g |
$566 | 2021-08-18 | |
| Chemenu | CM287650-5g |
2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine |
1485111-60-1 | 97% | 5g |
$1533 | 2021-08-18 | |
| Chemenu | CM287650-10g |
2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine |
1485111-60-1 | 97% | 10g |
$2188 | 2021-08-18 | |
| Chemenu | CM287650-1g |
2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine |
1485111-60-1 | 97% | 1g |
$599 | 2023-02-17 |
2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine
Introduction to 2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine (CAS No. 1485111-60-1)
2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine (CAS No. 1485111-60-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively studied for its role in modulating various biological pathways. The presence of a fluorophenyl substituent in its molecular structure introduces specific electronic and steric effects that can influence its interactions with biological targets, making it a promising candidate for drug discovery.
The chemical structure of 2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine consists of a fused ring system comprising a pyrazole ring connected to a pyridine ring. The tetrahydro prefix indicates the presence of a saturated six-membered ring adjacent to the pyrazole moiety. This structural motif is known to enhance metabolic stability and bioavailability, which are critical factors in drug development. The fluorine atom at the para position of the phenyl ring is particularly noteworthy, as fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of 2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses and cancer progression. For instance, preliminary computational studies indicate that it could interact with Janus kinases (JAKs), which are key mediators of cytokine signaling pathways. The ability to modulate JAK activity has been explored in the treatment of autoimmune diseases and certain types of cancer.
In addition to its potential role in modulating inflammatory pathways, 2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine has shown promise in preclinical models as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and have been implicated in numerous diseases, including cancer. By targeting specific kinases, this compound could potentially disrupt aberrant signaling pathways that contribute to disease progression. The fluorophenyl group is particularly interesting in this context, as fluorinated aromatic compounds are known to enhance binding affinity and selectivity due to their ability to engage in π-stacking interactions and hydrogen bonding with protein targets.
The synthesis of 2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as reduction and fluorination. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for further research and development.
One of the most compelling aspects of 2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine is its potential for structural diversification. By modifying various substituents on the pyrazolopyridine core or introducing different functional groups at strategic positions within the molecule, researchers can generate libraries of derivatives with tailored biological activities. This flexibility makes it an attractive scaffold for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.
The pharmacological profile of CAS No. 1485111-60-1 is still under investigation; however, preliminary data suggest that it may possess desirable properties such as good solubility in both aqueous and lipid environments, which are essential for oral bioavailability, as well as low toxicity profiles based on early toxicity studies conducted in cell culture systems.
Future research directions may include exploring the compound's potential in treating neurological disorders, where modulation of kinase activity or interaction with neurotransmitter receptors could provide therapeutic benefits.* Additionally, investigating its effects on other disease-related pathways, such as those involved in metabolic diseases, could open up new avenues for treatment.*
1485111-60-1 (2-(2-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)